Cas no 524732-39-6 (1-(4-Propoxyphenyl)pentan-1-one)

• Product Name: 1-(4-Propoxyphenyl)pentan-1-one
• CAS No: 524732-39-6
• MF: C₁₄H₂₀O₂
• MW: 220.307404518127
• MDL: MFCD02375363
• CID: 3111574
• PubChem ID: 4438955
• Update Time: 2025-06-08

1-(4-Propoxyphenyl)pentan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-Propoxy-phenyl)-pentan-1-one
• H22489
• 524732-39-6
• VS-05427
• ALBB-002998
• BBL016633
• AKOS003278375
• 1-Pentanone, 1-(4-propoxyphenyl)-
• MFCD02375363
• STK425659
• DTXSID601299880
• 1-(4-propoxyphenyl)pentan-1-one
• 1-(4-Propoxyphenyl)pentan-1-one

• MDL： MFCD02375363
• Inchi： 1S/C14H20O2/c1-3-5-6-14(15)12-7-9-13(10-8-12)16-11-4-2/h7-10H,3-6,11H2,1-2H3
• InChI Key： RRSMRBGHKGHINT-UHFFFAOYSA-N
• SMILES： O(CCC)C1C=CC(=CC=1)C(CCCC)=O

Computed Properties

• Exact Mass: 220.146329876Da
• Monoisotopic Mass: 220.146329876Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4-Propoxyphenyl)pentan-1-one

Comprehensive Overview of 1-(4-Propoxyphenyl)pentan-1-one (CAS No. 524732-39-6): Properties, Applications, and Research Insights

1-(4-Propoxyphenyl)pentan-1-one (CAS No. 524732-39-6) is an organic compound belonging to the class of aromatic ketones. Its molecular structure features a pentanone backbone substituted with a 4-propoxy phenyl group, making it a subject of interest in synthetic chemistry and material science. The compound's unique chemical properties, including its solubility in organic solvents and moderate polarity, have spurred research into its potential applications in pharmaceuticals, fragrances, and specialty chemicals.

Recent trends in green chemistry and sustainable synthesis have heightened interest in compounds like 1-(4-Propoxyphenyl)pentan-1-one. Researchers are exploring eco-friendly catalytic methods to produce such ketones, addressing the demand for low-environmental-impact intermediates. The compound's structural versatility also makes it a candidate for drug discovery, particularly in designing bioactive molecules targeting inflammation or metabolic disorders—topics frequently searched in academic and industrial databases.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize 524732-39-6. These methods confirm its high purity (>98%), a critical parameter for applications in fine chemicals. Notably, the compound's thermal stability (decomposition above 200°C) suits it for high-temperature processes, a feature highlighted in patents related to polymer additives and coating materials.

In the fragrance industry, 1-(4-Propoxyphenyl)pentan-1-one is studied for its potential as a synthetic musk alternative. With growing consumer preference for long-lasting scents, this ketone's odor profile—described as woody-amber—aligns with market trends. Regulatory-compliant production methods (e.g., REACH) further enhance its commercial viability, a frequent query among cosmetic chemists.

Ongoing research explores the compound's role in organic electronics. Its conjugated system exhibits promising charge-transfer properties, relevant to OLEDs and photovoltaic cells. Such applications resonate with searches for "advanced materials for renewable energy," reflecting broader societal shifts toward sustainability. Collaborative studies between academia and industry aim to optimize its electrochemical performance while reducing synthesis costs.

From a safety standpoint, 524732-39-6 requires standard organic compound handling (gloves, ventilation). Its low acute toxicity (LD50 >2000 mg/kg in rodents) supports its use in controlled environments. However, users frequently search for "biodegradability of aromatic ketones," prompting investigations into its environmental fate—a key consideration under green chemistry principles.

In summary, 1-(4-Propoxyphenyl)pentan-1-one exemplifies how specialty chemicals bridge diverse sectors. Its adaptability to catalytic synthesis, relevance in material science, and alignment with sustainability goals position it as a compound of enduring scientific and industrial value. Future studies may unlock further functional derivatives, expanding its utility in cutting-edge technologies.